Cas no 62261-48-7 (Methanone, (3-aminophenyl)(2,5-dimethoxyphenyl)-)

• Product name: Methanone, (3-aminophenyl)(2,5-dimethoxyphenyl)-
• CAS No: 62261-48-7
• MF: C₁₅H₁₅NO₃
• MW: 257.2845
• CID: 452016
• PubChem ID: 23009099

Methanone, (3-aminophenyl)(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-aminophenyl)(2,5-dimethoxyphenyl)-
• (3-aminophenyl)-(2,5-dimethoxyphenyl)methanone
• (3-Aminophenyl)(2,5-dimethoxyphenyl)methanone
• AKOS004119628
• DTXSID50629745
• 62261-48-7

• Inchi： InChI=1S/C15H15NO3/c1-18-12-6-7-14(19-2)13(9-12)15(17)10-4-3-5-11(16)8-10/h3-9H,16H2,1-2H3
• InChI Key： GEXABPGKLBFZTR-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)OC)C(=O)C2=CC(=CC=C2)N

Computed Properties

• Exact Mass: 257.10525
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 61.55